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Compound of Interest

Compound Name: Bomyl

Cat. No.: B091220 Get Quote

Disclaimer: Bomyl (dimethyl 3-hydroxyglutaconate dimethyl phosphate) is an

organophosphate insecticide that is considered highly toxic and is no longer registered for use

in many countries. The information provided herein is for historical and research reference

purposes only. Due to its hazardous nature and the availability of safer alternatives, the use of

Bomyl in current pest management research is not recommended. All handling and application

of this chemical should be conducted by trained professionals in a controlled environment with

strict adherence to safety protocols.

Introduction
Bomyl is a non-systemic insecticide and acaricide with contact and stomach action. It functions

as a cholinesterase inhibitor, disrupting the nervous system of target pests. Historically, it was

used to control a range of pests, particularly flies, in agricultural and public health settings.

These notes provide an overview of its historical application techniques for research purposes.

Data Presentation
The following tables summarize the known quantitative data for Bomyl. It is important to note

that comprehensive modern data sets for this compound are limited due to its discontinued

use.

Table 1: Physicochemical Properties of Bomyl
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Property Value

Chemical Name
3-[(Dimethoxyphosphinyl)oxy]-2-pentenedioic

acid dimethyl ester

CAS Number 122-10-1[1]

Molecular Formula C₉H₁₅O₈P[1]

Molecular Weight 282.18 g/mol [1][2]

Physical State Yellowish liquid[2]

Solubility
Practically insoluble in water, miscible with

methanol, ethanol, acetone, and xylene[1]

Table 2: Toxicological Data for Bomyl

Parameter Species Value Reference

Acute Oral LD50 Rat 32 mg/kg[1] Schafer, 1972

Residual Toxicity to

Honey Bees
Apis mellifera 2 days[3]

Human Toxicity

(Probable Oral Lethal

Dose)

Human
5-50 mg/kg

(Extremely Toxic)[2]

Experimental Protocols
The following are generalized protocols for conducting field efficacy trials with Bomyl, based on

standard pesticide research methodologies. These protocols should be adapted based on

specific research objectives, target pests, and environmental conditions.

Protocol 3.1: Field Efficacy Trial for Residual Fly Control

Objective: To evaluate the residual efficacy of a Bomyl formulation for the control of house

flies (Musca domestica) on a treated surface.
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Materials:

Bomyl formulation (e.g., Wettable Powder - WP)

Hand-pump sprayer or similar application equipment

Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, respirator, eye

protection

Test surfaces (e.g., plywood boards, concrete blocks)

Caged house flies (laboratory-reared)

Stopwatch, thermometer, hygrometer

Methodology:

Preparation of Test Solution: Prepare the Bomyl spray solution according to the desired

concentration. For example, to achieve a specific application rate (e.g., mg of active

ingredient per square meter), calculate the required amount of Bomyl formulation to be

mixed with a known volume of water.

Treatment Application:

In a well-ventilated area or outdoors, apply the Bomyl solution evenly to the test

surfaces.

Leave a set of identical surfaces untreated to serve as a control.

Allow the treated surfaces to dry completely.

Fly Exposure:

At specified time intervals post-treatment (e.g., 1, 3, 7, 14, and 21 days), place cages

containing a known number of house flies (e.g., 25-50) onto the treated and untreated

surfaces.

Expose the flies to the surfaces for a set duration (e.g., 30 minutes).
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Mortality Assessment:

After the exposure period, transfer the flies to clean cages with a food source.

Assess fly mortality at various time points (e.g., 1, 6, 12, and 24 hours) post-exposure.

Data Analysis:

Calculate the percentage mortality for each treatment and time interval.

Correct for control mortality using Abbott's formula if necessary.

Analyze the data statistically to determine the residual efficacy of the Bomyl formulation

over time.

Protocol 3.2: Bait Efficacy Trial for Ant Control

Objective: To determine the efficacy of a Bomyl-based bait for the control of a target ant

species in a field setting.

Materials:

Bomyl bait formulation (e.g., granular or gel bait)

Bait stations

Untreated bait matrix (for control)

Flags or markers for locating bait stations

Data collection sheets

Methodology:

Site Selection and Pre-treatment Assessment:

Identify an area with an active infestation of the target ant species.
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Conduct a pre-treatment assessment to quantify ant activity (e.g., by counting ants

foraging at monitoring stations).

Bait Application:

Place a pre-determined amount of Bomyl bait into bait stations.

Position the bait stations in areas of high ant activity.

In a separate but similar area, place bait stations with the untreated bait matrix to serve

as a control.

Post-treatment Assessment:

At regular intervals (e.g., daily for the first week, then weekly), monitor ant activity at the

monitoring stations in both the treated and control areas.

Record the number of foraging ants.

Data Analysis:

Calculate the percentage reduction in ant activity in the treated plots compared to the

control plots over time.

Statistically analyze the data to determine the effectiveness of the Bomyl bait.

Mandatory Visualization
Diagram 4.1: General Experimental Workflow for a Field Efficacy Trial
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Caption: Workflow for a typical pesticide field efficacy trial.
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Diagram 4.2: Mode of Action of Organophosphate Insecticides (e.g., Bomyl)
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Caption: Inhibition of acetylcholinesterase by organophosphates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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